3-(4-Hexyloxy-phenyl)-succinamic acid

• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• IUPAC Name: 4-amino-3-(4-hexoxyphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C16H23NO4/c1-2-3-4-5-10-21-13-8-6-12(7-9-13)14(16(17)20)11-15(18)19/h6-9,14H,2-5,10-11H2,1H3,(H2,17,20)(H,18,19)
• InChI Key: RRXQHLQCQYPPMF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)C(CC(=O)O)C(=O)N

Description

3-(4-Hexyloxy-phenyl)-succinamic acid is a succinamic acid derivative characterized by a hexyloxy (C6H13O-) substituent at the para position of the phenyl ring. Succinamic acids, derived from succinic anhydride and primary amines, are structurally defined by a central succinamide backbone (-CO-NH-CH2-CH2-COOH). The hexyloxy group introduces significant lipophilicity, which may enhance membrane permeability and target binding in hydrophobic pockets.

Comparison with Similar Compounds

Structural and Functional Diversity in Succinamic Acid Derivatives

Succinamic acids exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent(s)	Key Properties/Activities	Notable Findings
3-(4-Hexyloxy-phenyl)-succinamic acid	4-Hexyloxy phenyl	High lipophilicity, potential insecticide	Hypothesized stronger hydrophobic interactions vs. shorter-chain analogs
N-(3-Chlorophenyl)succinamic acid	3-Cl phenyl	Nephrotoxicant metabolite	Forms intramolecular H-bonds; meta-Cl increases metabolic activation
N-(2-Nitro-4-methylphenyl)-succinamic acid	2-NO2, 4-CH3 phenyl	Anticonvulsant candidate	Syn conformation of amide O and carboxyl O enhances stability
N-(2-Oxo-imidazopyridin-5-yl)-succinamic acid	Imidazopyridine	Kynurenine formamidase inhibitor	Binding affinity: -8.9 kcal/mol; competitive inhibition
N-(3,5-Dichlorophenyl)succinamic acid	3,5-Cl2 phenyl	Nephrotoxicant (NDPS metabolite)	Hepatic hydroxylation generates reactive intermediates
N-[2-(3-Indolyl)ethyl]-succinamic acid	Indolyl ethyl	Root-promoting activity	SAR: Indolyl group enhances auxin-like effects